Cas no 401518-14-7 (Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate)

• Product Name: Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate
• CAS No: 401518-14-7
• MF: C₂₂H₃₀N₂O₄
• MW: 386.484606266022
• CID: 5527395
• Update Time: 2025-05-20

Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidineacetic acid, 4-cyano-4-[3-(cyclopentyloxy)-4-methoxyphenyl]-, ethyl ester
• Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate

• Inchi： 1S/C22H30N2O4/c1-3-27-21(25)15-24-12-10-22(16-23,11-13-24)17-8-9-19(26-2)20(14-17)28-18-6-4-5-7-18/h8-9,14,18H,3-7,10-13,15H2,1-2H3
• InChI Key： ZTBIBCNPNQALGN-UHFFFAOYSA-N
• SMILES： N1(CC(OCC)=O)CCC(C#N)(C2=CC=C(OC)C(OC3CCCC3)=C2)CC1

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 531.3±50.0 °C(Predicted)
• pka: 3.23±0.20(Predicted)

Additional information on Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate

Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate: A Comprehensive Overview

Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate (CAS No. 401518-14-7) is a complex organic compound with a diverse range of potential applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which incorporates a piperidine ring, a cyano group, and a cyclopentyloxy substituent, along with a methoxy group and an ethyl acetate moiety. These structural features contribute to its distinctive chemical properties and reactivity.

The synthesis of Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate involves a multi-step process that typically begins with the preparation of the piperidine ring system. This is followed by the introduction of the cyano group and the cyclopentyloxy substituent through various coupling reactions. The final step involves the esterification process to attach the ethyl acetate group, ensuring optimal solubility and reactivity for downstream applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of bioactive molecules with targeted therapeutic effects. The presence of the cyanogroup and the cyclopentyloxy substituent has been shown to enhance the compound's ability to interact with specific biological targets, such as enzymes and receptors. This makes it a promising candidate for use in anti-inflammatory, antiviral, and anticancer drug development.

In addition to its pharmaceutical applications, Ethyl 2-(4-cyano-4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1-yl)acetate strong has also been explored for its potential in agrochemicals. Its ability to modulate plant growth and resistance to environmental stressors has been demonstrated in recent agricultural studies. This compound's unique chemical structure allows it to act as a plant growth regulator, enhancing crop yield and resilience under adverse conditions.

The physical and chemical properties of this compound have been extensively studied to optimize its performance in various industrial applications. For instance, its solubility in organic solvents and stability under thermal conditions make it suitable for use in high-throughput screening processes in drug discovery pipelines. Furthermore, its compatibility with modern manufacturing techniques ensures its scalability for large-scale production.

Ethical considerations have also been taken into account during the development and application of this compound. Researchers have ensured that its synthesis and use comply with international regulations regarding chemical safety and environmental sustainability. This includes minimizing waste generation during production and ensuring that byproducts are disposed of responsibly.

In conclusion, Ethyl 2-(< strong >4-cyano strong > -< strong >4-(3-(cyclopentyloxy)-4-methoxyphenyl)piperidin-1- yl strong >)< strong >acetate strong > (CAS No. 401518-14-7) represents a significant advancement in organic chemistry due to its versatile structure and wide-ranging applications across multiple industries. As research continues to uncover new potential uses for this compound, it is expected to play an increasingly important role in driving innovation across various sectors.